Cas no 2228275-75-8 (4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline)

4-(2-Amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure incorporates both trifluoropropyl and dimethylamino functional groups, offering unique reactivity and stability for selective transformations. The presence of fluorine atoms enhances lipophilicity and metabolic resistance, making it valuable in the design of bioactive compounds. The amine group provides a versatile handle for further functionalization, while the dimethylaniline moiety contributes to electron-rich aromatic systems. This compound is particularly useful in medicinal chemistry for developing targeted molecules with improved pharmacokinetic properties. Its well-defined synthetic route ensures consistent purity and scalability for research and industrial use.
4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline structure
2228275-75-8 structure
Product Name:4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline
CAS No:2228275-75-8
MF:C11H14F4N2
MW:250.235876560211
CID:6255483
PubChem ID:165676620
Update Time:2025-10-29

4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline
    • 2228275-75-8
    • EN300-1952280
    • Inchi: 1S/C11H14F4N2/c1-17(2)9-4-3-7(5-8(9)12)6-10(16)11(13,14)15/h3-5,10H,6,16H2,1-2H3
    • InChI Key: JIOMOJSCCADUKO-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC(=C(C=1)F)N(C)C)N)(F)F

Computed Properties

  • Exact Mass: 250.10931110g/mol
  • Monoisotopic Mass: 250.10931110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.3Ų

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4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline Related Literature

Additional information on 4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline

Comprehensive Overview of 4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228275-75-8)

The compound 4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228275-75-8) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoropropyl and fluoro-N,N-dimethylaniline moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for fluorinated compounds in modern therapeutics.

In recent years, the scientific community has focused on the role of fluorinated anilines in enhancing the metabolic stability and bioavailability of drug candidates. The presence of the 2-fluoro and N,N-dimethyl groups in this compound suggests its utility in modulating pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where AI-driven drug design and computational modeling are increasingly used to optimize such scaffolds. Searches for terms like "fluorinated drug intermediates" and "aniline derivatives in pharmaceuticals" reflect the high interest in this niche.

From a synthetic perspective, CAS No. 2228275-75-8 exemplifies the convergence of organofluorine chemistry and heterocyclic synthesis. Its trifluoromethyl group is a hallmark of many agrochemicals and pharmaceuticals, owing to its ability to influence lipophilicity and binding affinity. Industry professionals frequently search for "synthesis of trifluoropropyl anilines" or "applications of fluoro-dimethylanilines," underscoring its relevance in R&D workflows. The compound’s stability under various conditions also makes it a candidate for high-throughput screening platforms.

Environmental and regulatory considerations are another hotspot tied to this compound. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes for fluorinated building blocks. Questions like "Are fluorinated anilines environmentally persistent?" or "How to reduce waste in fluorine chemistry?" dominate academic and industrial discourse. 4-(2-amino-3,3,3-trifluoropropyl)-2-fluoro-N,N-dimethylaniline serves as a case study for balancing efficacy and ecological impact.

In summary, CAS No. 2228275-75-8 represents a versatile and scientifically intriguing compound. Its structural complexity and functional groups align with cutting-edge trends in drug discovery, material science, and green chemistry. As interest in fluorine-containing compounds continues to rise, this aniline derivative is poised to remain a focal point for innovation and interdisciplinary research.

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